Cas no 718591-77-6 (1-{3-(chloromethyl)phenylmethyl}piperidine)

• Product Name: 1-{3-(chloromethyl)phenylmethyl}piperidine
• CAS No: 718591-77-6
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• MDL: MFCD09693989
• CID: 5249018
• PubChem ID: 16495049
• Update Time: 2026-03-09

1-{3-(chloromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[3-(chloromethyl)phenyl]methyl]-
• 1-{3-(chloromethyl)phenylmethyl}piperidine

• MDL： MFCD09693989
• Inchi： 1S/C13H18ClN/c14-10-12-5-4-6-13(9-12)11-15-7-2-1-3-8-15/h4-6,9H,1-3,7-8,10-11H2
• InChI Key： GAYYTSZAFWEJJF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(CCl)=C2)CCCCC1

Additional information on 1-{3-(chloromethyl)phenylmethyl}piperidine

Comprehensive Overview of 1-{3-(chloromethyl)phenylmethyl}piperidine (CAS No. 718591-77-6): Properties, Applications, and Industry Insights

1-{3-(chloromethyl)phenylmethyl}piperidine (CAS No. 718591-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the piperidine derivatives family, which is widely recognized for its versatility in drug discovery and material science. With a molecular formula that includes a chloromethyl group attached to a phenyl ring, this compound exhibits distinct reactivity, making it valuable for synthetic applications.

In recent years, the demand for piperidine-based compounds has surged, driven by their role as intermediates in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "718591-77-6 uses," "1-{3-(chloromethyl)phenylmethyl}piperidine synthesis," and "piperidine derivatives in drug development," reflecting the growing interest in this chemical space. The compound's chloromethyl moiety also makes it a candidate for further functionalization, enabling the creation of more complex structures.

From a physicochemical perspective, 1-{3-(chloromethyl)phenylmethyl}piperidine is typically characterized by its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Its stability under controlled conditions allows for safe handling in laboratory settings, though proper storage protocols are essential to maintain its integrity. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure, addressing common queries such as "how to analyze 718591-77-6."

The applications of 1-{3-(chloromethyl)phenylmethyl}piperidine extend beyond pharmaceuticals. It has been explored in agrochemical research, where its structural motifs contribute to the development of novel pesticides and herbicides. Additionally, the compound's potential in material science—particularly in polymer modification—has sparked discussions around "piperidine derivatives in advanced materials." This interdisciplinary relevance aligns with current trends favoring sustainable and multifunctional chemicals.

Innovations in synthetic methodologies have further elevated the profile of CAS No. 718591-77-6. For instance, green chemistry approaches, including catalytic reactions and solvent-free conditions, are being investigated to optimize its production. Such advancements resonate with industry searches like "eco-friendly synthesis of piperidine compounds" and "scalable production of 1-{3-(chloromethyl)phenylmethyl}piperidine," highlighting the intersection of efficiency and environmental responsibility.

Quality control and regulatory compliance are critical aspects of working with 1-{3-(chloromethyl)phenylmethyl}piperidine. Reputable suppliers provide certificates of analysis (CoA) and safety data sheets (SDS) to ensure transparency, addressing frequent concerns such as "where to buy 718591-77-6 with high purity." Furthermore, the compound's handling guidelines emphasize the importance of personal protective equipment (PPE) and ventilation, topics often searched by laboratory personnel.

Looking ahead, the exploration of piperidine derivatives like 1-{3-(chloromethyl)phenylmethyl}piperidine is expected to expand, particularly in personalized medicine and targeted drug delivery systems. Its adaptability in cross-coupling reactions and role as a building block for heterocyclic compounds position it as a key player in next-generation chemical innovation. As research continues, queries such as "future applications of 718591-77-6" and "piperidine analogs in biotechnology" will likely dominate scientific discourse.

In summary, 1-{3-(chloromethyl)phenylmethyl}piperidine (CAS No. 718591-77-6) represents a compelling case study in the intersection of chemistry and applied science. Its multifaceted applications, coupled with evolving synthetic techniques, underscore its relevance in addressing contemporary challenges across industries. For researchers and manufacturers alike, staying abreast of developments related to this compound is essential for leveraging its full potential.